Cas no 26334-19-0 (2-Propylcyclobutan-1-ol)

2-Propylcyclobutan-1-ol structure
2-Propylcyclobutan-1-ol structure
Product Name:2-Propylcyclobutan-1-ol
CAS No:26334-19-0
MF:C7H14O
MW:114.185462474823
CID:2931529
PubChem ID:91593552
Update Time:2024-03-01

2-Propylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propylcyclobutan-1-ol
    • Inchi: 1S/C7H14O/c1-2-3-6-4-5-7(6)8/h6-8H,2-5H2,1H3
    • InChI Key: SJSVQPNMMHKZFL-UHFFFAOYSA-N
    • SMILES: OC1CCC1CCC

Computed Properties

  • Exact Mass: 114.104465066g/mol
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2

2-Propylcyclobutan-1-ol Pricemore >>

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$1157.0 2023-06-04
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$707.0 2023-09-22
Enamine
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